Cas no 1805349-61-4 (Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805349-61-4
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4858485
• Update Time: 2025-07-02

Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-7(19)4-5-3-6(17)8(10(12)13)18-9(5)11(14,15)16/h3,10H,2,4,17H2,1H3
• InChI Key： QZRJRGRBOJIFHM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C(F)F)N=1)N)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate

Research Briefing on Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate (CAS: 1805349-61-4)

Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate (CAS: 1805349-61-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in the development of pharmaceuticals targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The structural features of Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate make it a versatile building block for drug design. The presence of multiple fluorine atoms enhances the compound's metabolic stability and lipophilicity, which are critical factors for improving drug bioavailability. Researchers have utilized this compound in the synthesis of kinase inhibitors, protease inhibitors, and other small-molecule therapeutics. Its role in modulating enzyme activity and protein-protein interactions has been a focal point of recent investigations.

In a recent study published in the Journal of Medicinal Chemistry, Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate was employed as a precursor for the development of selective JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2 kinase, a key target in myeloproliferative neoplasms. The researchers highlighted the compound's ability to improve selectivity and reduce off-target effects, which are common challenges in kinase inhibitor development.

Another significant application of this compound was reported in the field of antiviral research. A study in Bioorganic & Medicinal Chemistry Letters detailed its use in the synthesis of novel inhibitors targeting the SARS-CoV-2 main protease. The fluorinated pyridine core was found to enhance binding affinity to the protease active site, leading to improved antiviral activity. These findings underscore the compound's potential in addressing emerging infectious diseases.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic fluorination, have been explored to address these issues. A study in Organic Process Research & Development highlighted the use of continuous flow reactors to improve the yield and purity of this compound, paving the way for its broader adoption in industrial settings.

In conclusion, Ethyl 3-amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetate (CAS: 1805349-61-4) represents a valuable tool in modern drug discovery. Its unique structural properties and diverse applications make it a subject of ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in the development of next-generation therapeutics. Researchers and industry professionals are encouraged to explore its potential in addressing unmet medical needs.